Cas no 2137970-28-4 (Benzenamine, 3-methyl-2-(2H-1,2,3-triazol-2-yl)-)

• Product Name: Benzenamine, 3-methyl-2-(2H-1,2,3-triazol-2-yl)-
• CAS No: 2137970-28-4
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 5259570
• Update Time: 2025-10-29

Benzenamine, 3-methyl-2-(2H-1,2,3-triazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methyl-2-(2H-1,2,3-triazol-2-yl)-

• Inchi： 1S/C9H10N4/c1-7-3-2-4-8(10)9(7)13-11-5-6-12-13/h2-6H,10H2,1H3
• InChI Key： BOJIPPKFVQQMKQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C)=C1N1N=CC=N1

Additional information on Benzenamine, 3-methyl-2-(2H-1,2,3-triazol-2-yl)-

Benzenamine, 3-methyl-2-(2H-1,2,3-triazol-2-yl)-: A Comprehensive Overview

The compound Benzenamine, 3-methyl-2-(2H-1,2,3-triazol-2-yl)- (CAS No. 2137970-28-4) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of aromatic amines and incorporates a triazole ring system, which is known for its stability and reactivity in various chemical reactions. The benzenamine core of the molecule provides a rigid aromatic framework, while the methyl group and triazole substituent introduce functional diversity, making this compound a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of triazole-containing compounds in drug discovery and materials science. The benzenamine derivative with a triazole substituent has been extensively studied for its potential in medicinal chemistry. Researchers have explored its role as a scaffold for designing bioactive molecules targeting various therapeutic areas, such as cancer, inflammation, and neurodegenerative diseases. The triazole moiety, in particular, has been shown to enhance the pharmacokinetic properties of drugs by improving solubility and bioavailability.

One of the most notable applications of Benzenamine, 3-methyl-2-(2H-1,2,3-triazol-2-yl)- is in the field of click chemistry. The triazole ring system is a key component in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used to construct complex molecular architectures. This compound serves as an ideal substrate for such reactions due to its high reactivity and compatibility with diverse reaction conditions. Recent studies have demonstrated its utility in synthesizing advanced materials for optoelectronic devices and sensors.

In addition to its role in chemical synthesis, this compound has also been investigated for its potential in catalysis. The triazole group can act as a Lewis acid catalyst or a ligand in transition metal complexes, facilitating various organic transformations. For instance, it has been employed as a catalyst in asymmetric hydrogenation reactions and as a stabilizing agent for palladium nanoparticles used in cross-coupling reactions.

The structural versatility of Benzenamine, 3-methyl-2-(2H-1,2,3-triazol-2-yl)- makes it an attractive candidate for exploring new chemical space. Its ability to undergo multiple types of reactions—such as nucleophilic substitutions, electrophilic aromatic substitutions, and conjugate additions—has opened up avenues for designing novel functional materials. Recent research has focused on its application in polymer chemistry, where it has been used to synthesize stimuli-responsive polymers and self-healing materials.

From an environmental perspective, the synthesis and application of this compound are being optimized to align with green chemistry principles. Researchers are exploring more sustainable methods for its production, such as using renewable feedstocks and minimizing waste generation. These efforts aim to reduce the ecological footprint of chemical manufacturing while maintaining the high performance of the resulting materials.

In conclusion, Benzenamine, 3-methyl-2-(2H-1,2,3-triazol-2-yl)- (CAS No. 2137970-28-4) is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables it to serve as a versatile building block in organic synthesis